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Compound of Interest

Compound Name: FSLLRY-NH2

Cat. No.: B568837

For researchers and drug development professionals, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides essential information and a step-by-step protocol for the proper disposal of
FSLLRY-NH2, a protease-activated receptor 2 (PAR2) inhibitor. While specific disposal
instructions from manufacturers are not readily available, the following procedures are based

on established best practices for peptide and chemical waste management in a laboratory
setting.

Key Data for FSLLRY-NH2

To ensure safe handling, it is crucial to be aware of the properties of FSLLRY-NH2. The
following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 796.97 g/mol

Formula C39H60N1008 [1]

Purity >95%

Solubility in Water Soluble to 1 mg/mL

Solubility in DMSO 100 mg/mL [1][2]13]

Storage (Solid) -20°C for 1 year, -80°C for 2 (2]
years

-20°C for 1 month, -80°C for 6
Storage (In Solvent) [11[2]
months

Experimental Protocol: Proper Disposal of FSLLRY-
NH2

The following protocol outlines the recommended steps for the disposal of FSLLRY-NH2 in
various forms. It is imperative to always adhere to your institution's specific waste disposal
guidelines and local regulations.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling FSLLRY-NH2 and its waste.

2. Disposal of Unused Solid FSLLRY-NH2:
e Step 1: Unused or expired solid FSLLRY-NH2 should be treated as chemical waste.

o Step 2: Place the vial containing the solid peptide into a designated, clearly labeled
hazardous waste container for solid chemical waste.

o Step 3: Ensure the container is sealed and stored in a designated waste accumulation area
until collection by your institution's environmental health and safety (EHS) department.
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3. Disposal of FSLLRY-NH2 Solutions:
o Step 1: Do not pour FSLLRY-NH2 solutions down the drain.

o Step 2: Collect all aqueous and solvent-based solutions containing FSLLRY-NH2 in a
designated, leak-proof, and clearly labeled hazardous waste container for liquid chemical
waste.

e Step 3: The label should include the name of the chemical (FSLLRY-NH2) and any solvents
present in the solution.

o Step 4: Store the sealed container in a designated waste accumulation area, away from
incompatible materials, until collection by EHS.

4. Disposal of Contaminated Labware:

o Step 1: Any labware, such as pipette tips, centrifuge tubes, and glassware, that has come
into direct contact with FSLLRY-NH2 should be considered contaminated.

o Step 2: Disposable contaminated items should be placed in a designated solid hazardous
waste container.

o Step 3: Reusable glassware should be decontaminated by rinsing with an appropriate
solvent (e.g., ethanol or isopropanol) to remove residual peptide. The rinsate should be
collected and disposed of as liquid chemical waste.

o Step 4: After decontamination, the glassware can be washed according to standard
laboratory procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
FSLLRY-NH2.
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Caption: Disposal workflow for FSLLRY-NH2 waste.

By following these general guidelines and, most importantly, adhering to your institution's
specific protocols, you can ensure the safe and compliant disposal of FSLLRY-NH2.[4] This
approach not only protects laboratory personnel but also minimizes the environmental impact
of research activities. The principles of green chemistry, such as minimizing waste and using
less hazardous solvents, should also be considered in experimental design to further reduce
the environmental footprint.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Regulatory Compliance - Research Chemical Safety & Documentation | Peptidquelle.com
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o 5. spacepeptides.com [spacepeptides.com]
e 6. Green Peptide Chemistry and Sustainability Publication | AmbioPharm [ambiopharm.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of FSLLRY-NH2: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568837#fslIry-nh2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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